Cas no 1807090-92-1 (Methyl 5-(difluoromethyl)-2-fluoro-3-hydroxypyridine-6-acetate)

• Product Name: Methyl 5-(difluoromethyl)-2-fluoro-3-hydroxypyridine-6-acetate
• CAS No: 1807090-92-1
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4881119
• Update Time: 2025-10-29

Methyl 5-(difluoromethyl)-2-fluoro-3-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-2-fluoro-3-hydroxypyridine-6-acetate

• Inchi： 1S/C9H8F3NO3/c1-16-7(15)3-5-4(8(10)11)2-6(14)9(12)13-5/h2,8,14H,3H2,1H3
• InChI Key： VIFOGBAXHUXUQC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N=C1CC(=O)OC)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4

Additional information on Methyl 5-(difluoromethyl)-2-fluoro-3-hydroxypyridine-6-acetate

Methyl 5-(difluoromethyl)-2-fluoro-3-hydroxypyridine-6-acetate (CAS No. 1807090-92-1): A Comprehensive Overview

Methyl 5-(difluoromethyl)-2-fluoro-3-hydroxypyridine-6-acetate, identified by its CAS number 1807090-92-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and applications in drug development. The unique structural features of this molecule, particularly the presence of both difluoromethyl and fluoro substituents, contribute to its distinct chemical properties and potential therapeutic benefits.

The synthesis and characterization of Methyl 5-(difluoromethyl)-2-fluoro-3-hydroxypyridine-6-acetate have been extensively studied in recent years. The introduction of fluorine atoms into the pyridine ring enhances the metabolic stability and binding affinity of the molecule, making it a valuable scaffold for drug design. Additionally, the difluoromethyl group is known to improve pharmacokinetic properties, including bioavailability and duration of action. These attributes have positioned this compound as a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and inflammatory conditions. Pyridine derivatives have emerged as a significant class of compounds with potent biological activities. Methyl 5-(difluoromethyl)-2-fluoro-3-hydroxypyridine-6-acetate has been explored in several preclinical studies for its potential role in modulating key biological pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on enzymes involved in cancer cell proliferation and survival. The presence of both fluoro and difluoromethyl substituents is believed to enhance its interaction with target proteins, leading to improved efficacy.

The pharmacological profile of Methyl 5-(difluoromethyl)-2-fluoro-3-hydroxypyridine-6-acetate has been further investigated through in vitro and in vivo models. Research has demonstrated its ability to inhibit specific kinases and other enzymes that are critical for disease progression. The compound's structural features also contribute to its potential as a lead molecule for drug development. For example, the hydroxyl group at the 3-position of the pyridine ring provides a site for further functionalization, allowing for the creation of analogs with enhanced biological activity.

The synthetic route to Methyl 5-(difluoromethyl)-2-fluoro-3-hydroxypyridine-6-acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as cross-coupling reactions and fluorination methods, has been crucial in achieving the desired molecular structure. These synthetic strategies not only highlight the technical expertise required but also underscore the importance of innovation in pharmaceutical chemistry.

In conclusion, Methyl 5-(difluoromethyl)-2-fluoro-3-hydroxypyridine-6-acetate (CAS No. 1807090-92-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in the discovery and development of novel therapeutic agents that address unmet medical needs.